Cas no 1346691-60-8 (5-(4-Cyanophenyl)nicotinonitrile)

• Product Name: 5-(4-Cyanophenyl)nicotinonitrile
• CAS No: 1346691-60-8
• MF: C₁₃H₇N₃
• MW: 205.214781999588
• CID: 1033612
• PubChem ID: 71303521
• Update Time: 2025-04-20

5-(4-Cyanophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Cyanophenyl)nicotinonitrile
• 5-(4-cyanophenyl)pyridine-3-carbonitrile
• DTXSID00744992
• 1346691-60-8

• Inchi： 1S/C13H7N3/c14-6-10-1-3-12(4-2-10)13-5-11(7-15)8-16-9-13/h1-5,8-9H
• InChI Key： FZHJXZAWMQXFLR-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 205.063997236g/mol
• Monoisotopic Mass: 205.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5Ų